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Compound of Interest

Compound Name: 4-hydroxy-N-propylbenzamide

CAS No.: 27519-68-2

Cat. No.: B2561149

Get Quote

Quick Reference: Physicochemical Profile
Before troubleshooting, verify your compound's baseline properties to rule out identification

errors.[1]
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Property Value Technical Note

CAS Registry 619-57-8
Distinct from Propylparaben

(CAS 94-13-3).[1][2]

Molecular Formula C₁₀H₁₃NO₂ MW: 179.22 g/mol .[1]

Functional Groups Phenol, Secondary Amide

Amide: High hydrolytic stability

compared to esters.Phenol:

Susceptible to oxidation (pKa

~8.6).[1]

Solubility DMSO, Methanol, Ethanol

Limited water solubility; pH-

dependent (soluble at pH > 9

as phenolate).[1]

UV Max ~254 nm Phenolic absorption band.[1]

Troubleshooting Guide (FAQ)
Direct solutions to common experimental anomalies.

Q1: I see a new peak eluting earlier than my main peak
in Reverse Phase HPLC. What is it?
Diagnosis: This is likely 4-Hydroxybenzoic Acid (4-HBA) resulting from Hydrolysis.[1]

Mechanism: The amide bond cleaves, releasing the polar 4-HBA fragment and propylamine

(which often elutes in the void volume or is not detected by UV).[1]

Cause: Exposure to extremes of pH (pH < 2 or pH > 10) or high temperatures.[1] While

amides are more stable than esters, they will hydrolyze under stress.[1]

Verification: Inject a standard of 4-Hydroxybenzoic acid. If the retention times match,

hydrolysis is confirmed.[1]

Q2: My sample solution has turned a faint yellow/brown
color. Is the compound degrading?
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Diagnosis: Yes, this indicates Oxidative Degradation (Quinone formation).[1]

Mechanism: The phenolic hydroxyl group is electron-rich.[1] In the presence of oxygen, light,

or trace metals, it can oxidize to form quinoid structures or phenolic dimers.[1]

Cause: Storage in clear glass (light exposure), high pH buffers (facilitates phenolate

oxidation), or presence of transition metals.[1]

Action: Store solid and solution in amber vials. Add an antioxidant (e.g., ascorbic acid) if

compatible with your assay.[1]

Q3: How does this compare to Propylparaben? Can I
use the same stability data?
Diagnosis:NO. Do not rely on paraben stability data.

Reasoning: Propylparaben is an ester. 4-hydroxy-N-propylbenzamide is an amide.[1]

Impact: The amide bond is significantly more stable to hydrolysis than the ester bond.[1] If

you are switching from the ester to the amide to improve half-life, you should expect a 10–

100x increase in hydrolytic stability at neutral pH.[1]

Deep Dive: Degradation Pathways
The degradation of 4-hydroxy-N-propylbenzamide proceeds via two primary vectors: Amide

Hydrolysis (pH-driven) and Phenolic Oxidation (Radical-driven).[1]

Pathway A: Hydrolytic Cleavage (The Major Pathway)
Under acidic or basic conditions, water attacks the carbonyl carbon.[1]

Acidic Hydrolysis: Protonation of the carbonyl oxygen makes the carbon susceptible to

nucleophilic attack by water.[1]

Basic Hydrolysis: Direct attack by hydroxide ion (

) on the carbonyl.[1]
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Products: 4-Hydroxybenzoic acid (4-HBA) and n-Propylamine.

Pathway B: Oxidative Coupling
The 4-hydroxyl group activates the benzene ring.[1]

Radical Formation: Abstraction of the phenolic hydrogen creates a phenoxy radical.[1]

Dimerization: Two radicals couple (ortho-ortho or ortho-para coupling) to form colored

dimers.[1]

Quinone Formation: Further oxidation leads to benzoquinone species (yellow/brown

chromophores).[1]

Visualization: Degradation Map
4-Hydroxy-N-propylbenzamide

(Parent)

4-Hydroxybenzoic Acid
(Major Degradant)

 Hydrolysis
 (Acid/Base, Heat)

n-Propylamine
(UV Inactive)

 Hydrolysis

Phenoxy Radical
(Intermediate)

 Oxidation (-H•)
 (Light/Air/High pH)

Phenolic Dimers
(Late Eluting)

 Coupling

Benzoquinone Species
(Yellow/Brown Color)

 Further Oxidation

Click to download full resolution via product page

Caption: Primary degradation routes showing hydrolytic cleavage to 4-HBA and oxidative

transformation to colored quinoid species.

Experimental Protocols: Forced Degradation
To validate the stability indicating method for this molecule, perform the following stress tests.
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Protocol 1: Hydrolytic Stress (Acid/Base)
Objective: Force the formation of 4-HBA to determine detector response factors.[1]

Preparation: Prepare a 1 mg/mL solution of 4-hydroxy-N-propylbenzamide in

Methanol/Water (50:50).

Acid Stress: Add 1N HCl to reach pH ~1. Reflux at 60°C for 4 hours.

Base Stress: Add 1N NaOH to reach pH ~13. Reflux at 60°C for 2 hours. (Amides hydrolyze

faster in base than acid).[1]

Neutralization: Cool and neutralize samples to pH 7.0 before HPLC injection.

Target: Aim for 10–20% degradation. If >50%, reduce time or temperature.[1]

Protocol 2: Oxidative Stress
Objective: Identify potential unknown peaks caused by radical oxidation.[1]

Preparation: Prepare a 1 mg/mL solution in Acetonitrile/Water.

Stress: Add Hydrogen Peroxide (

) to a final concentration of 3%.

Incubation: Store at Room Temperature for 24 hours in the dark.

Analysis: Monitor for the appearance of "humps" or broad peaks at retention times longer

than the parent (dimers are more lipophilic).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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